Cas no 61145-87-7 (1-Propanesulfonothioic acid)

• Product Name: 1-Propanesulfonothioic acid
• CAS No: 61145-87-7
• MF: C₃H₈O₂S₂
• MW: 140.224418640137
• CID: 1625554
• PubChem ID: 12728837
• Update Time: 2025-04-21

1-Propanesulfonothioic acid Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonothioic acid
• hydroxy-oxo-propyl-sulfanylidene-λ⁶-sulfane
• 61145-87-7
• 2-methylthioethanesulfonic acid
• Propane-1-sulfonothioic O-acid
• DTXSID10508244
• SCHEMBL373873

• Inchi： 1S/C3H8O2S2/c1-2-3-7(4,5)6/h2-3H2,1H3,(H,4,5,6)
• InChI Key： MNTXWEUAWXSXIB-UHFFFAOYSA-N
• SMILES： S(CCC)(=O)(O)=S

Computed Properties

• Exact Mass: 139.99664
• Monoisotopic Mass: 139.99657184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 37.3